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Compound Focus: Ansofaxine hydrochloride

CAS No.: 916918-84-8

Cat. No.: S007029

Toxicity Profile of Ansofaxine Hydrochloride in Rats

The table below summarizes the available acute and sub-chronic toxicity data for Ansofaxine
Hydrochloride (also referred to as LY03005 or LPM570065) in Sprague-Dawley (SD) rats, as reported in a

product description from a chemical supplier [1].

Parameter Details

Maximum Tolerated Dose (MTD) 500 mg/kg (single administration) [1]

Lethal Dose 1000 mg/kg (single administration) [1]
No-Observed-Adverse-Effect Level > 300 mg/kg (13-week repeated-dose oral toxicity study)
(NOAEL) (1]

Experimental Context and Workflow

While a full detailed protocol is not available in the search results, the general workflow for an MTD study
can be inferred from standard practices and the data provided. The following diagram outlines the key stages

involved in such a toxicity assessment:
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Based on this workflow and the available data, here is a reconstruction of the key methodological elements

that were likely involved:

e Animal Model: The study was conducted on Sprague-Dawley (SD) rats [1].
e Dosing: The MTD and lethal dose were determined after a single administration, while the NOAEL
was established in a 13-week repeated-dose study [1]. The specific formulation used for oral
administration in other Ansofaxine studies is a suspension in 0.5% carboxymethylcellulose sodium
(SCMC) [2].
Parameters Monitored: Standard MTD studies involve closely monitoring animals for signs of
toxicity, which typically include:

o Mortality [1].

o Changes in body weight.

o Physical signs such as scruffy fur, moribund state, and reduced activity [3].
Analysis: The NOAEL (No-Observed-Adverse-Effect Level) is the highest dose at which no
significant adverse effects are observed, providing a critical safety benchmark for subsequent studies

[1].

Key Considerations for Researchers

¢ Single Source of Data: The quantitative data presented comes from a commercial chemical
supplier's product description [1]. For critical research and development purposes, it is highly
recommended to consult the primary, peer-reviewed preclinical study reports for comprehensive
details and validation.

Formulation and Dosing: Be consistent with the formulation vehicle (e.g., 0.5% SCMC) and dosing
volumes across studies to ensure reproducible results [2].

Ethical and Regulatory Compliance: All animal studies must be designed and conducted in strict
compliance with relevant institutional, national, and international guidelines for the care and use of
laboratory animals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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